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Introduction

Functional Residual Capacity (FRC), the volume of air remaining in the lungs at the end of a
normal expiration, is a crucial parameter in respiratory medicine and research. Its
measurement provides valuable insights into lung mechanics, disease progression, and the
effects of therapeutic interventions. Inert gas techniques, such as helium (He) dilution and
nitrogen (N2) washout, are common methods for determining FRC. This document provides
detailed application notes and protocols for the use of heliox, a mixture of helium and oxygen,
in FRC assessment.

Heliox offers distinct advantages in certain populations, particularly as a substitute for 100%
oxygen in the nitrogen washout technique. Its lower density can reduce airway resistance, and
its use avoids the potential risks associated with high oxygen concentrations, especially in
preterm infants. These notes are intended to guide researchers, scientists, and drug
development professionals in the principles and practical application of heliox-based FRC
measurement.

Principles of FRC Measurement
Helium Dilution (Closed-Circuit)

The helium dilution technique operates on the principle of conservation of mass. A closed
system of a known volume (spirometer) is filled with a known concentration of an inert gas,
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typically helium. The subject breathes this gas mixture until it equilibrates with the air in their
lungs. By measuring the final, diluted helium concentration, the unknown volume of air in the
lungs (FRC) can be calculated.[1]

The formula for calculating FRC using the helium dilution method is:
FRC =V1*((He1- He2)/ He2)

Where:

e V1 = Initial volume of the spirometer

e He: = Initial helium concentration

e He:z = Final (equilibrated) helium concentration

Nitrogen Washout (Open-Circuit)

The nitrogen washout method involves having the subject breathe 100% oxygen to "wash out"
the nitrogen present in their lungs.[1] The total volume of expired nitrogen is measured, and
from this, the initial volume of air in the lungs (FRC) is calculated, assuming that the initial
nitrogen concentration in the lungs was approximately 78-80%.

A significant modification to this technique, particularly for vulnerable populations like preterm
infants, is the use of a heliox mixture (e.g., 79% helium, 21% oxygen) as the washout gas
instead of 100% oxygen. This substitution mitigates the risks associated with hyperoxia.

Quantitative Data Summary

The following tables summarize quantitative data from various studies, comparing FRC
measurement techniques.

Table 1: Comparison of FRC Measurement Techniques in Preterm Infants

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://derangedphysiology.com/main/cicm-primary-exam/respiratory-system/Chapter-052/measurement-lung-volumes-and-capacities
https://derangedphysiology.com/main/cicm-primary-exam/respiratory-system/Chapter-052/measurement-lung-volumes-and-capacities
https://www.benchchem.com/product/b1219071?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Standard .
Measurement Mean FRC o Patient
) Deviation ] Reference
Technique (mL/kg) Population
(mL/kg)
Heliox (79% He,
14 preterm
21% O2) 23.4 7.0 _ [2]
infants
Washout
100% Oxygen 14 preterm
22.9 7.1 _ [2]
Washout infants

Table 2: Accuracy and Reproducibility of Helium Dilution FRC Measurement

Parameter Value Condition Reference
Mean Difference from ]
0.5% (2 SD 5.7%) In vitro lung model [3]
Known Volume
Mechanically

Coefficient of Variation 3.2%

ventilated patients

[3]

Coefficient of Variation Mechanically

3.4% ) ) [3]
(PSV mode) ventilated patients
Coefficient of Variation Mechanically

3.2% [3]

(PCV mode)

ventilated patients

Table 3: Comparison of FRC Measurement Methods in Different Patient Populations
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Patient
Population

FRC
Measurement
Method 1

FRC
Measurement
Method 2

Key Findings

Reference

Healthy Adults

Oxygen Washout

Helium Dilution

FRC-O2 (4.1 +
1.1L)
corresponds well
with FRC-He (4.0
+1.0L)

[4]

Healthy Adults

Oxygen Washout

Body
Plethysmography

FRC-O2 (4.1 +
1.1L)
corresponds well
with FRC-bp (4.2
+1.0L)

[4]

Mechanically
Ventilated Adults

Nitrogen
Washout

Helium Dilution

No significant
differences
between the

methods.

[5]

Patients with
COPD

Body
Plethysmography

Helium Dilution

Plethysmography
tends to
overestimate
TLC in patients
with airflow

obstruction.

[6]

Pregnant
Women (36

weeks)

Body
Plethysmography

Helium Dilution

FRCbox was
significantly
larger than
FRCHe
(1.95+0.32 vs
1.604+0.32 L).

Experimental Protocols
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Protocol 1: Closed-Circuit Helium Dilution for FRC
Measurement

1. Equipment and Setup:

o Spirometer with a known volume (V1).

e Helium analyzer.

e CO:2 absorber (e.g., soda lime).

e Breathing circuit with a mouthpiece and nose clip.

e Source of 100% helium and medical air/oxygen.

» Data acquisition system.

2. Pre-Test Calibration and Preparation:

o Calibrate the helium analyzer according to the manufacturer's instructions.
o Ensure the spirometer and breathing circuit are leak-free.

« Fill the spirometer with a known volume of air and add a small, known volume of 100%
helium to achieve an initial helium concentration (He1) of approximately 10%.

o Record the initial spirometer volume (V1) and initial helium concentration (Hez).
3. Patient Preparation:

o Explain the procedure to the subject.

o Have the subject sit comfortably in an upright position.

» Attach the nose clip securely.

4. Measurement Procedure:
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e The subject breathes room air through the mouthpiece for a stable period to establish a
baseline.

o Atthe end of a normal, quiet expiration (at FRC), switch the breathing circuit from room air to
the closed spirometer circuit.

e The subject continues to breathe normally from the closed circuit.

e Monitor the helium concentration in the circuit. The test continues until the helium
concentration equilibrates, indicated by a stable reading (a change of less than 0.02% over
30 seconds).

» Record the final equilibrated helium concentration (Hez).
5. Calculation:
e Calculate FRC using the formula: FRC = V1 * ( (He1 - Hez2) / Hez2)

o Correct the calculated FRC to Body Temperature and Pressure, Saturated (BTPS).

Protocol 2: Open-Circuit Nitrogen Washout with Heliox
for FRC Measurement (Primarily for Infants)

1. Equipment and Setup:

 Infant pulmonary function testing system.

o Flowmeter.

e Fast-response nitrogen analyzer.

e Source of heliox (e.g., 79% Helium, 21% Oxygen).
o Face mask or endotracheal tube connector.

» Data acquisition system.

2. Pre-Test Calibration and Preparation:
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o Calibrate the nitrogen analyzer and flowmeter according to the manufacturer's specifications.
o Ensure the breathing circuit is free of leaks.

3. Patient Preparation:

e The infant should be in a quiet, resting state, preferably asleep, in a supine position.

o Securely place the face mask over the infant's nose and mouth, ensuring a good seal.

4. Measurement Procedure:

» Allow the infant to breathe room air through the system to establish a stable breathing
pattern and end-expiratory level.

o At the end of a normal expiration, switch the inspired gas from room air to the heliox
mixture.

o Continue the heliox breathing until the end-tidal nitrogen concentration falls to a low, stable
level (e.g., below 1.5-2%).

o Continuously measure the expired volume and nitrogen concentration throughout the
washout period.

5. Calculation:

e The total volume of nitrogen washed out of the lungs is calculated by integrating the product
of expired flow and nitrogen concentration over the duration of the washout.

e FRC is then calculated by dividing the total volume of expired nitrogen by the initial alveolar
nitrogen concentration (approximately 0.78-0.80 for room air breathing).

o A correction factor may be necessary when using heliox as the washout gas to ensure
accuracy comparable to the standard oxygen washout method.[6]

e Correct the calculated FRC to BTPS.

Visualizations
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Experimental Workflow Diagrams (Graphviz DOT
Language)

Preparaon . Measuement

Click to download full resolution via product page

Caption: Workflow for FRC assessment using the helium dilution method.

Click to download full resolution via product page

Caption: Workflow for FRC assessment using the heliox nitrogen washout method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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